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Compound of Interest

Compound Name: L-Glutamine

Cat. No.: B1678982 Get Quote

Application Note & Protocol

Introduction
L-glutamine, an essential amino acid, is a critical component of cell culture media, serving as

a primary energy source and participating in the synthesis of proteins and nucleic acids.[1][2]

Due to its instability in liquid media, where it can degrade into byproducts toxic to cells like

ammonia, L-glutamine is typically prepared as a concentrated stock solution, stored frozen,

and added to the culture medium immediately before use.[1][2] This document provides a

detailed protocol for the preparation of a 200 mM L-glutamine stock solution, a concentration

widely used in cell culture applications.[1][3]

Quantitative Data Summary
The following table summarizes key quantitative parameters for the preparation and storage of

L-glutamine stock solutions.
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Parameter Value Notes

Molecular Weight 146.14 g/mol

Solubility in Water 36 mg/mL at 25°C
Can be increased with

temperature.[1][4]

Recommended Solvents
Cell culture grade water,

0.85% Saline
[1][4]

Common Stock Concentration 200 mM (29.23 mg/mL)
A convenient concentration for

easy dilution.[1]

Typical Working Concentration 2 - 8 mM
Varies depending on the cell

line and medium.[1][5]

Storage of Powder 15-30°C
L-glutamine powder is stable

at room temperature.[1][6]

Storage of Stock Solution -20°C
Stable for several months

when frozen.[1][5]

Sterilization Method Sterile filtration (0.22 µm filter)
Do not autoclave, as heat

degrades L-glutamine.[1][4]

Experimental Protocol
This protocol describes the preparation of 100 mL of a 200 mM L-glutamine stock solution.

Materials:

L-Glutamine powder (cell culture grade)

Cell culture grade water or 0.85% saline solution

Sterile beaker or flask (250 mL)

Sterile magnetic stir bar

Sterile 100 mL graduated cylinder or volumetric flask

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/pdf/Step_by_Step_Guide_to_Preparing_L_Glutamine_Stock_Solutions_for_Biological_Research.pdf
https://www.laboratorynotes.com/preparation-of-stock-solution-of-l-glutamine-200-mm/
https://www.benchchem.com/pdf/Step_by_Step_Guide_to_Preparing_L_Glutamine_Stock_Solutions_for_Biological_Research.pdf
https://www.laboratorynotes.com/preparation-of-stock-solution-of-l-glutamine-200-mm/
https://www.benchchem.com/pdf/Step_by_Step_Guide_to_Preparing_L_Glutamine_Stock_Solutions_for_Biological_Research.pdf
https://www.benchchem.com/pdf/Step_by_Step_Guide_to_Preparing_L_Glutamine_Stock_Solutions_for_Biological_Research.pdf
https://www.researchgate.net/post/How_to_prepare_L-Glutamine_solution
https://www.benchchem.com/pdf/Step_by_Step_Guide_to_Preparing_L_Glutamine_Stock_Solutions_for_Biological_Research.pdf
https://resources.rndsystems.com/pdfs/datasheets/R90010.pdf?v=20210227
https://www.benchchem.com/pdf/Step_by_Step_Guide_to_Preparing_L_Glutamine_Stock_Solutions_for_Biological_Research.pdf
https://www.researchgate.net/post/How_to_prepare_L-Glutamine_solution
https://www.benchchem.com/pdf/Step_by_Step_Guide_to_Preparing_L_Glutamine_Stock_Solutions_for_Biological_Research.pdf
https://www.laboratorynotes.com/preparation-of-stock-solution-of-l-glutamine-200-mm/
https://www.benchchem.com/product/b1678982?utm_src=pdf-body
https://www.benchchem.com/product/b1678982?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile 0.22 µm syringe filter

Sterile syringe (e.g., 50 mL or 100 mL)

Sterile conical tubes or cryovials for aliquoting

Procedure:

Preparation of Workspace: All steps must be performed in a sterile environment, such as a

laminar flow hood, to maintain the sterility of the stock solution.[1]

Weighing L-Glutamine: Using an analytical balance, accurately weigh 2.923 g of L-
glutamine powder.[1]

Dissolving L-Glutamine:

Pour approximately 90 mL of cell culture grade water or 0.85% saline into the sterile

beaker or flask containing a sterile magnetic stir bar.[1][4]

Slowly add the weighed L-glutamine powder to the solvent while stirring.[1]

Continue to stir until the L-glutamine is completely dissolved. The resulting solution

should be clear and colorless.[1]

Adjusting the Final Volume:

Carefully transfer the dissolved L-glutamine solution to a 100 mL sterile graduated

cylinder or volumetric flask.[1][4]

Add cell culture grade water or 0.85% saline to bring the final volume to 100 mL.[1][4]

Sterile Filtration:

Crucially, do not autoclave the L-glutamine solution as heat will cause it to degrade.[1][4]

Draw the L-glutamine solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.[1][4]
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Filter the solution into a sterile container, such as a 150 mL sterile conical tube.[1]

Aliquoting and Storage:

Dispense the sterile 200 mM L-glutamine stock solution into smaller, sterile, and clearly

labeled aliquots (e.g., 5 or 10 mL cryovials or conical tubes).[1] This prevents repeated

freeze-thaw cycles which can lead to a loss of activity.[7]

Store the aliquots at -20°C.[1][5] The frozen solution is stable for several months.[1][4]
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Caption: Workflow for preparing a 200 mM L-glutamine stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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